4-Hydroxy Omeprazole Sulfide
Overview
Description
4-Hydroxy Omeprazole Sulfide is an impurity standard of Omeprazole . Omeprazole is a medication classified as a proton pump inhibitor (PPI) and is primarily used to treat various gastrointestinal conditions by reducing the production of stomach acid .
Synthesis Analysis
The synthesis of Omeprazole and its impurities has been discussed in several studies . A novel approach for the synthesis of omeprazole involves the formation of an ester of the 5-methoxy thiobenzimidazole followed by coupling of the ester with the Grignard reagent of 2-chloromethyl-4-methoxy-3,5-dimethyl-pyridine .
Molecular Structure Analysis
The molecular formula of 4-Hydroxy Omeprazole Sulfide is C16H17N3O2S . The molecular weight is 315.4 g/mol . The structure includes a benzimidazole ring linked to a pyridine ring via a sulfinylmethyl group .
Chemical Reactions Analysis
Omeprazole, the parent compound of 4-Hydroxy Omeprazole Sulfide, has been studied in relation to racemization barrier and decomposition reaction . The decomposition reaction is favorable to the sulfenamide formation .
Scientific Research Applications
Drug Stability Prediction
“4-Hydroxy Omeprazole Sulfide” is used in the study of drug stability. In a study, a deep learning approach was applied to predict the stability profile of Esomeprazole, a drug related to Omeprazole . The study used the 4-Hydroxy Omeprazole Sulfide impurity as one of the outputs of the network .
Pharmaceutical Metabolite
“4-Hydroxy Omeprazole Sulfide” is a metabolite of the proton pump inhibitor Omeprazole . It’s used in the study of drug metabolism, which is crucial for understanding the pharmacokinetics and pharmacodynamics of drugs .
Environmental Toxicology
This compound has been found in wastewater effluent , indicating its potential environmental impact. It’s used in environmental toxicology studies to understand the fate and transport of pharmaceuticals in the environment .
Drug Metabolism in Animals
“4-Hydroxy Omeprazole Sulfide” is one of the main urinary metabolites of Omeprazole in rats and dogs . It’s used in veterinary medicine to study drug metabolism in animals .
Drug Formulation
This compound is used in the study of drug formulation. For instance, it’s used in the study of the stability of Esomeprazole powder for solution, where the pH value of the solution and time of storage were inputs for the network .
Drug Degradation
“4-Hydroxy Omeprazole Sulfide” is a degradation product of Omeprazole in aqueous solution . It’s used in the study of drug degradation, which is important for understanding the stability of drugs .
Mechanism of Action
Target of Action
4-Hydroxy Omeprazole Sulfide is a metabolite of the proton pump inhibitor Omeprazole . The primary target of Omeprazole, and by extension its metabolites, is the H+/K+ ATPase enzyme (also known as the proton pump ) located in the gastric parietal cells . This enzyme plays a crucial role in the final step of gastric acid secretion .
Mode of Action
Omeprazole and its metabolites, including 4-Hydroxy Omeprazole Sulfide, inhibit the proton pump, thereby reducing gastric acid secretion . This inhibition is achieved by the compound’s interaction with the H+/K+ ATPase enzyme, which results in a decrease in the production of stomach acid .
Pharmacokinetics
Omeprazole is mainly metabolized by CYP2C19 to hydroxy-omeprazole and partially metabolized by CYP3A4 to omeprazole sulfone . CYP3A4 also mediates the 5-hydroxylation of omeprazole, but its contribution is less than that of CYP2C19 . The pharmacokinetics of 4-Hydroxy Omeprazole Sulfide would be expected to follow similar ADME properties as Omeprazole, given that it is a metabolite of the latter.
Result of Action
The primary result of the action of 4-Hydroxy Omeprazole Sulfide, like Omeprazole, is a reduction in gastric acid secretion . This leads to an increase in gastric pH, which can alleviate symptoms associated with conditions such as gastroesophageal reflux disease (GERD), peptic ulcer disease, and other diseases characterized by the oversecretion of gastric acid .
Action Environment
The action, efficacy, and stability of 4-Hydroxy Omeprazole Sulfide can be influenced by various environmental factors. For instance, the presence of food in the stomach can affect the absorption and consequently the effectiveness of the compound. Additionally, the compound has been detected in wastewater effluent , suggesting that it is relatively stable in various environmental conditions.
properties
IUPAC Name |
2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanylmethyl]-3,5-dimethyl-1H-pyridin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2S/c1-9-7-17-14(10(2)15(9)20)8-22-16-18-12-5-4-11(21-3)6-13(12)19-16/h4-7H,8H2,1-3H3,(H,17,20)(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVUFHVGKGMRSQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CNC(=C(C1=O)C)CSC2=NC3=C(N2)C=C(C=C3)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50708701 |
Source
|
| Record name | 2-{[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]methyl}-3,5-dimethylpyridin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50708701 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy Omeprazole Sulfide | |
CAS RN |
151602-50-5, 103876-98-8 |
Source
|
| Record name | 2-[[(6-Methoxy-1H-benzimidazol-2-yl)thio]methyl]-3,5-dimethyl-4(1H)-pyridinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=151602-50-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-{[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]methyl}-3,5-dimethylpyridin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50708701 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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